N-{[(4-bromo-2-chlorophenyl)amino]carbonothioyl}-4-isopropylbenzamide

• IUPAC Name: N-[(4-bromo-2-chlorophenyl)carbamothioyl]-4-propan-2-ylbenzamide
• InChI: InChI=1S/C17H16BrClN2OS/c1-10(2)11-3-5-12(6-4-11)16(22)21-17(23)20-15-8-7-13(18)9-14(15)19/h3-10H,1-2H3,(H2,20,21,22,23)
• InChI Key: OULREAVGOFUQGE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C(=O)NC(=S)NC2=C(C=C(C=C2)Br)Cl
• Molecular Formula: C17H16BrClN2OS
• Molecular Weight: 411.7 g/mol

Description

This compound is a benzamide derivative, which is a type of organic compound that includes a benzene ring and an amide group. Benzamides have a wide range of applications in medicinal chemistry due to their bioactive properties.

Molecular Structure Analysis

The molecular structure of this compound would include a benzene ring, an amide group, and various substituents including a bromine atom, a chlorine atom, and an isopropyl group. The presence of these groups would influence the compound’s physical and chemical properties.

Chemical Reactions Analysis

Benzamides can undergo a variety of chemical reactions, including hydrolysis, reduction, and various substitution reactions. The specific reactions that this compound might undergo would depend on the reaction conditions and the other reactants present.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bromine and chlorine atoms might increase its density and boiling point compared to similar compounds without these halogens.

Safety and Hazards

Like all chemicals, this compound should be handled with care. The specific safety hazards would depend on its physical and chemical properties. For example, many halogenated organic compounds are irritants and can be harmful if ingested or inhaled.

Future Directions

Future research on this compound could involve studying its synthesis, its physical and chemical properties, and its potential biological activity. It could also involve developing methods to modify its structure in order to enhance its properties or activity.